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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetonitrile

Cat. No.: B1346109

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point and solubility of
3,4,5-Trimethoxyphenylacetonitrile, a key intermediate in the synthesis of various
pharmaceutical compounds. The following sections detail its physical properties, standardized
experimental protocols for their determination, and visual workflows to support laboratory
procedures.

Data Presentation

The physicochemical properties of 3,4,5-Trimethoxyphenylacetonitrile are summarized
below.

Melting Point

The melting point of 3,4,5-Trimethoxyphenylacetonitrile is a critical parameter for its
identification and purity assessment.

Parameter Value

Melting Point 77-79 °C

Solubility Profile
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The solubility of 3,4,5-Trimethoxyphenylacetonitrile in various common laboratory solvents is
presented below. This information is crucial for its use in chemical reactions, purification
processes, and formulation development.

Solvent Solubility
Water Insoluble[1]
Methanol Soluble[2][3]
Ethanol Soluble[1]
Dimethylformamide (DMF) Soluble[1]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the melting
point and solubility of 3,4,5-Trimethoxyphenylacetonitrile.

Melting Point Determination (Capillary Method)

This protocol describes the standard procedure for determining the melting point range of a
solid organic compound using a capillary tube apparatus.

Apparatus and Materials:

» Melting point apparatus

Capillary tubes (sealed at one end)

3,4,5-Trimethoxyphenylacetonitrile sample (finely powdered and dry)

Mortar and pestle (optional, for powdering the sample)

Spatula

Procedure:

e Sample Preparation:
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o Ensure the 3,4,5-Trimethoxyphenylacetonitrile sample is completely dry and finely
powdered. If necessary, gently grind the crystals in a mortar.

o Press the open end of a capillary tube into the powdered sample until a small amount of
the solid is packed into the tube.

o Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.
The packed sample should be approximately 2-3 mm in height.

e Apparatus Setup:
o Insert the capillary tube into the heating block of the melting point apparatus.

o Set the initial temperature to approximately 10-15°C below the expected melting point
(around 65°C).

e Measurement:

o Begin heating the sample at a slow, controlled rate (approximately 1-2°C per minute) to
ensure accurate measurement.

o Observe the sample through the magnifying eyepiece.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue to observe and record the temperature at which the last solid crystal melts (the
end of the melting range).

e Reporting:

o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete melting. For a pure compound, this range is typically narrow (0.5-
2°C).

Qualitative Solubility Determination
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This protocol outlines a method for determining the qualitative solubility of 3,4,5-
Trimethoxyphenylacetonitrile in various solvents.

Apparatus and Materials:

Small test tubes

Vortex mixer or stirring rods

Spatula

3,4,5-Trimethoxyphenylacetonitrile sample

Solvents to be tested (e.g., water, methanol, ethanol, dichloromethane, dimethyl sulfoxide)

Procedure:

Sample Preparation:

o Place approximately 10-20 mg of 3,4,5-Trimethoxyphenylacetonitrile into a clean, dry
test tube.

Solvent Addition:

o Add 1 mL of the selected solvent to the test tube.

Mixing:

o Agitate the mixture vigorously using a vortex mixer or by stirring with a clean glass rod for
approximately 30-60 seconds.

Observation:

o Visually inspect the solution.

o Soluble: The solid completely dissolves, and the resulting solution is clear.

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.
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o Insoluble: The solid does not appear to dissolve, and the mixture remains heterogeneous.
» Reporting:

o Record the solubility of 3,4,5-Trimethoxyphenylacetonitrile in each solvent as soluble,
partially soluble, or insoluble.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for determining the melting point
and solubility of 3,4,5-Trimethoxyphenylacetonitrile.

Measurement t
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Caption: Experimental Workflow for Melting Point Determination.
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Caption: Experimental Workflow for Qualitative Solubility Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 3,4,5-Trimethoxyphenylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346109#3-4-5-trimethoxyphenylacetonitrile-melting-
point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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